1-(3-chlorophenyl)-4-(2-fluorobenzyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 4-(3-chlorophenyl)-1-[(2-fluorophenyl)methyl]-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C19H18ClFN2O3S/c20-14-5-3-6-15(8-14)23-18-12-27(25,26)11-17(18)22(10-19(23)24)9-13-4-1-2-7-16(13)21/h1-8,17-18H,9-12H2
• InChI Key: AFKAGCVTWPIFIU-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)CN2CC3=CC=CC=C3F)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H18ClFN2O3S
• Molecular Weight: 408.9 g/mol

Description

1-(3-chlorophenyl)-4-(2-fluorobenzyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C19H18ClFN2O3S and its molecular weight is 408.87. The purity is usually 95%.
BenchChem offers high-quality 1-(3-chlorophenyl)-4-(2-fluorobenzyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-chlorophenyl)-4-(2-fluorobenzyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on heterocyclic compounds like 2,5-dihydrothiophene S,S-dioxides and their derivatives showcases the significance of such compounds in the synthesis of novel organic materials with unique properties. These materials often serve as precursors to more complex heterocyclic compounds, demonstrating their utility in creating new materials with potential applications in various industries, including pharmaceuticals and electronics (Chaloner et al., 1992).

Fluorescent Chemosensors

The development of fluorescent chemosensors using pyrazoline derivatives highlights the application of such compounds in detecting metal ions like Fe3+. These chemosensors can selectively detect specific ions in solution, showcasing the potential of these compounds in environmental monitoring and bioimaging applications (Khan, 2020).

Organic Light-Emitting Devices (OLEDs)

Research into donor-acceptor-donor charge-transfer fluorescent molecules, including those similar in structure to the compound , has implications for the development of materials for OLEDs. These compounds exhibit thermally activated delayed fluorescence, making them suitable for use in energy-efficient display and lighting technologies (Ward et al., 2018).

Anti-Cancer Activity

Studies on fluoro-substituted benzo[b]pyran derivatives demonstrate the application of such compounds in medicine, particularly in the development of new anti-cancer drugs. These compounds have shown activity against lung cancer cell lines at low concentrations, indicating their potential as therapeutic agents (Hammam et al., 2005).

Synthesis and Characterization of Heterocyclic Compounds

The synthesis and characterization of fluorinated 1,5-benzothiazepines and pyrazolines further illustrate the diverse applications of heterocyclic compounds. These studies not only contribute to our understanding of the chemical properties of such compounds but also explore their potential uses in developing new pharmaceuticals and materials (Jagadhani et al., 2015).